Cas no 175168-71-5 (Cyclopropanecarboxylic acid, 2-(2-fluorophenyl)-, (1R,2R)-rel-)

• Product Name: Cyclopropanecarboxylic acid, 2-(2-fluorophenyl)-, (1R,2R)-rel-
• CAS No: 175168-71-5
• MF: C₁₀H₉FO₂
• MW: 180.175666570663
• MDL: MFCD24386958
• CID: 1361020
• PubChem ID: 39057956
• Update Time: 2025-05-20

Cyclopropanecarboxylic acid, 2-(2-fluorophenyl)-, (1R,2R)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-(2-fluorophenyl)-, (1R,2R)-rel-
• trans-2-(2-Fluorophenyl)cyclopropanecarboxylic acid
• OLDXGEXZLWOGJN-JGVFFNPUSA-N
• Z2247955070
• AKOS034813952
• AS-71463
• rel-(1R,2R)-2-(2-Fluorophenyl)cyclopropane-1-carboxylic acid
• CS-0047730
• EN300-250780
• AC8361
• AC9747
• trans-(+/-)-2-(2-fluoro-phenyl)-cyclopropanecarboxylic acid
• SCHEMBL4133939
• MFCD24386958
• 455267-87-5
• rac-(1R,2R)-2-(2-fluorophenyl)cyclopropane-1-carboxylic acid
• 175168-71-5
• (1R,2R)-2-(2-fluorophenyl)cyclopropane-1-carboxylic acid

• MDL： MFCD24386958
• Inchi： 1S/C10H9FO2/c11-9-4-2-1-3-6(9)7-5-8(7)10(12)13/h1-4,7-8H,5H2,(H,12,13)/t7-,8+/m0/s1
• InChI Key： OLDXGEXZLWOGJN-JGVFFNPUSA-N
• SMILES： FC1C=CC=CC=1[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 180.05865769g/mol
• Monoisotopic Mass: 180.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Cyclopropanecarboxylic acid, 2-(2-fluorophenyl)-, (1R,2R)-rel-

Cyclopropanecarboxylic Acid, 2-(2-Fluorophenyl)-, (1R,2R)-rel-

The compound with CAS No. 175168-71-5, commonly referred to as Cyclopropanecarboxylic acid, 2-(2-fluorophenyl)-, (1R,2R)-rel-, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of cyclopropane-containing carboxylic acids, which are known for their intriguing chemical properties and potential applications in drug design. The cyclopropane ring in its structure contributes to its stability and reactivity, making it a valuable molecule for further research and development.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their ability to modulate biological targets with high precision. The presence of a fluorophenyl group in this compound adds another layer of complexity and functionality. Fluorine atoms are known for their electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. This makes Cyclopropanecarboxylic acid, 2-(2-fluorophenyl)- a promising candidate for exploring novel therapeutic agents.

The stereochemistry of this compound, specifically the (1R,2R)-rel configuration, plays a crucial role in determining its biological activity. Stereoisomers often exhibit different pharmacokinetic profiles and bioavailability, which are critical factors in drug development. Researchers have been focusing on synthesizing enantiomerically pure versions of this compound to better understand its stereochemical influence on molecular interactions.

From a synthetic standpoint, the preparation of Cyclopropanecarboxylic acid, 2-(2-fluorophenyl)- involves a series of carefully designed reactions. The use of transition metal catalysts and advanced coupling techniques has enabled chemists to achieve high yields and excellent stereocontrol during the synthesis process. These methods not only ensure the purity of the final product but also pave the way for large-scale production if required.

In terms of applications, this compound has shown potential in various areas such as agrochemicals and pharmaceuticals. Its ability to act as a building block for more complex molecules makes it an invaluable tool in combinatorial chemistry. Moreover, recent advancements in computational chemistry have allowed scientists to model the interactions of this compound with various biological systems, providing deeper insights into its mechanism of action.

One of the most exciting developments involving Cyclopropanecarboxylic acid, 2-(2-fluorophenyl)- is its role in targeted drug delivery systems. By modifying its structure slightly, researchers have been able to create prodrugs that enhance solubility and reduce toxicity while maintaining efficacy. This approach has opened new avenues for treating conditions such as cancer and infectious diseases.

The study of this compound also contributes to our understanding of fundamental organic reactions. The cyclopropane ring's reactivity under different conditions provides valuable information about bond formation and cleavage mechanisms. Such knowledge is essential for designing more efficient synthetic pathways and optimizing chemical processes.

In conclusion, Cyclopropanecarboxylic acid, 2-(2-fluorophenyl)-, with CAS No. 175168-71-5, is a multifaceted compound that continues to captivate researchers across various disciplines. Its unique structure, coupled with its versatile functional groups and stereochemical properties, positions it as a key player in advancing modern chemistry and medicine.